Cas no 1346447-24-2 (4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol)
4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol
- KM5337
- 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol, AldrichCPR
- 4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol
-
- MDL: MFCD20487133
- Inchi: 1S/C7H4ClIN2O/c8-6-4(12)2-11-7-5(6)3(9)1-10-7/h1-2,12H,(H,10,11)
- InChI Key: KZWCKRUQKROLFL-UHFFFAOYSA-N
- SMILES: IC1=CNC2C1=C(C(=CN=2)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Topological Polar Surface Area: 48.9
4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM364854-1g |
4-Chloro-3-iodo-1h-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 95% | 1g |
$1176 | 2023-01-19 | |
| abcr | AB369113-1 g |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 1 g |
€1,103.50 | 2023-07-19 | ||
| Matrix Scientific | 071054-250mg |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 250mg |
$559.00 | 2023-09-08 | ||
| TRC | C384028-10mg |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384028-50mg |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C384028-100mg |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| abcr | AB369113-1g |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol; . |
1346447-24-2 | 1g |
€1209.80 | 2025-04-21 | ||
| Ambeed | A532054-1g |
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol |
1346447-24-2 | 97% | 1g |
$1069.0 | 2024-04-24 |
4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol
Introduction to 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1346447-24-2)
4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol, identified by its CAS number 1346447-24-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine scaffold, a class of molecules known for their diverse biological activities and potential applications in drug discovery. The structural features of this compound, particularly the presence of both chloro and iodo substituents, make it a versatile intermediate for synthesizing more complex molecules with tailored pharmacological properties.
The pyrrolo[2,3-b]pyridine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. This scaffold is found in several FDA-approved drugs, highlighting its importance in drug development. The introduction of halogen atoms such as chlorine and iodine at specific positions enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These modifications are crucial for developing novel compounds with improved efficacy and reduced side effects.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol has emerged as a key building block in the synthesis of PPI modulators. The halogenated pyrrolopyridine core provides a rigid framework that can be optimized to fit into the binding pockets of target proteins. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes involved in cancer progression. The chloro and iodo substituents facilitate further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS).
One of the most compelling aspects of 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol is its utility in constructing biaryl structures, which are common motifs in bioactive molecules. The iodine atom, in particular, is a popular choice for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of aryl groups at various positions along the pyrrolopyridine ring, leading to a diverse array of derivatives with distinct biological activities. Recent advances in transition-metal catalysis have further expanded the synthetic possibilities of this compound, enabling more efficient and scalable production methods.
The pharmaceutical industry has been particularly interested in exploring the potential of 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol as a precursor for antiviral and anticancer agents. For example, researchers have synthesized analogs of this compound that exhibit inhibitory activity against viral proteases and polymerases. The chloro and iodo substituents play a critical role in these interactions by modulating electronic properties and steric hindrance around the binding site. Additionally, structural modifications have been shown to enhance solubility and metabolic stability, which are essential factors for drug candidates entering clinical trials.
Another area where this compound has shown promise is in the development of imaging agents for diagnostic applications. Pyrrolopyridine derivatives have been used as probes for positron emission tomography (PET) imaging due to their ability to cross the blood-brain barrier and accumulate in specific tissues. The halogen atoms present in 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol facilitate radiolabeling with positron-emitting isotopes such as fluorine-18 or iodine-124. These radiotracers can then be used to visualize biological processes non-invasively, providing valuable insights into disease mechanisms and treatment responses.
The synthesis of 4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by halogenation steps. Advances in green chemistry principles have also led to the development of more sustainable methods for producing this compound. For instance, catalytic halogenation techniques have replaced traditional electrophilic halogenation methods, reducing waste generation and improving atom economy.
In conclusion,4-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridin -5 -ol (CAS No. 1346447 -24 -2) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The continued exploration of its synthetic applications and biological activities will likely lead to new breakthroughs in drug discovery and medical diagnostics.
1346447-24-2 (4-Chloro-3-iodo-1H-pyrrolo2,3-bpyridin-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)